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Compound of Interest

Compound Name:
1-Methyl-1H-imidazole-4,5-

dicarbonitrile

Cat. No.: B095172 Get Quote

An In-Depth Technical Guide to the Safe Handling of 1-Methyl-1H-imidazole-4,5-
dicarbonitrile

This document provides a comprehensive technical overview of the safety, handling, and

emergency protocols for 1-Methyl-1H-imidazole-4,5-dicarbonitrile (CAS No: 19485-35-9). It

is intended for researchers, chemists, and drug development professionals who may handle

this compound in a laboratory setting. This guide moves beyond a standard Safety Data Sheet

(SDS) to offer practical, field-proven insights into risk mitigation and safe experimental

execution. The imidazole scaffold is a cornerstone in medicinal chemistry, recognized for its

presence in numerous biomolecules and its utility in forming supramolecular complexes with

therapeutic potential[1]. As such, understanding the specific hazards of functionalized

derivatives like this dicarbonitrile is paramount for ensuring laboratory safety and data integrity.

Chemical and Physical Identity
1-Methyl-1H-imidazole-4,5-dicarbonitrile is a solid, five-membered heterocyclic compound.

[2] The presence of two nitrile groups significantly influences its chemical reactivity and

toxicological profile. A summary of its core properties is presented below.
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Property Value Source

Chemical Name
1-methylimidazole-4,5-

dicarbonitrile
[3]

CAS Number 19485-35-9 [2][3][4]

Molecular Formula C₆H₄N₄ [3]

Molecular Weight 132.12 g/mol [3]

Physical Form Solid [2][4]

Purity Typically ≥95% [4]

InChIKey
SUOVGHDPXJUFME-

UHFFFAOYSA-N
[3][4]

Comprehensive Hazard Profile and Risk
Assessment
The Globally Harmonized System (GHS) classification for this compound indicates multiple

health hazards.[3] A thorough understanding of these risks is the foundation of a robust safety

protocol. The primary directive for handling this compound is to prevent all routes of direct

exposure: inhalation, dermal contact, and ingestion.
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Hazard Class GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[3]

Acute Toxicity, Dermal H312
Harmful in contact with skin[3]

[5]

Acute Toxicity, Inhalation H332 Harmful if inhaled[3][5]

Skin Irritation H315 Causes skin irritation[3]

Serious Eye Damage H318 / H319
Causes serious eye damage /

irritation[3][5][6]

Respiratory Irritation H335
May cause respiratory

irritation[3][5]

Systemic Toxicity (Oral, Dermal, Inhalation)
The classification as "harmful" across all major exposure routes signifies a systemic risk.[3]

Unlike compounds with only localized effects, absorption of 1-Methyl-1H-imidazole-4,5-
dicarbonitrile can lead to toxicity in the body. The nitrile functional groups are of particular

concern, as they can sometimes be metabolized to release cyanide, though specific data for

this compound is not available. The causality for stringent containment lies in preventing any

amount of the substance from entering the body.

Localized Corrosivity and Irritation (Skin, Eyes,
Respiratory)
This compound is not merely a mild irritant; it is capable of causing serious eye damage.[5][6]

This implies a risk of irreversible damage if direct contact occurs. Skin contact will cause

irritation, and repeated exposure could lead to more severe dermatitis.[3] Inhalation of the solid

as a dust will irritate the respiratory tract, potentially leading to inflammation and discomfort.[3]

[5]

Risk Mitigation and Safe Handling Protocols
A multi-layered approach to safety, prioritizing engineering controls, followed by administrative

procedures and personal protective equipment (PPE), is mandatory.
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Engineering Controls: The Primary Barrier
All handling of 1-Methyl-1H-imidazole-4,5-dicarbonitrile solid must be conducted within a

certified chemical fume hood. This is non-negotiable. The fume hood provides constant

negative pressure to contain dust and prevent inhalation, which is a primary route of exposure.

Personal Protective Equipment (PPE): A Scientist's Last
Line of Defense
The selection of PPE must be deliberate and based on the compound's specific hazards.

Eye Protection: Chemical splash goggles are required. Standard safety glasses do not

provide an adequate seal against airborne dust.

Hand Protection: Nitrile gloves are the minimum requirement. For procedures involving

prolonged handling, consider double-gloving or using gloves with a higher protection class

and a breakthrough time greater than 60 minutes.[5]

Body Protection: A buttoned, long-sleeved laboratory coat is essential.

Respiratory Protection: While a fume hood is the primary control, a NIOSH-approved

respirator with particulate filters may be required for cleaning up large spills or if engineering

controls fail.

Experimental Workflow: A Step-by-Step Protocol
The following workflow is designed to minimize exposure during routine laboratory operations

like weighing and preparing solutions.
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Preparation Phase

Active Handling Phase

Post-Handling Phase

Verify Fume Hood Certification

Don Full PPE
(Goggles, Lab Coat, Gloves)

Decontaminate Work Surface

Retrieve Compound from Storage

Begin Work

Place on Weigh Paper
on Analytical Balance

Carefully Transfer Solid
to Reaction Vessel

Close Primary Container Immediately

Treat Contaminated Weigh Paper
as Hazardous Waste

Conclude Work

Wipe Down Balance and Surfaces

Dispose of Contaminated Wipes
and Gloves as Hazardous Waste

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling solid 1-Methyl-1H-imidazole-4,5-dicarbonitrile.
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Emergency Response Procedures
Rapid and correct response to an exposure or spill is critical.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Remove contact lenses if present and easy to do.[6] Seek immediate

medical attention.[5][6] The "serious eye damage" classification means that time is of the

essence.

Skin Contact: Immediately remove contaminated clothing. Flush skin with plenty of soap and

water.[5][6] Seek medical attention if irritation persists.[7]

Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[5]

[6] If symptoms like coughing or shortness of breath occur, seek immediate medical

attention.

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[7] Call a Poison Control Center

or doctor immediately.[5]

Spill Management
For a small laboratory spill (e.g., <1 gram), the following protocol should be followed. For larger

spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS)

department.
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decision process end_node Spill Detected

Is spill large (>1g)
or outside fume hood?

Evacuate Area
Call EHS

Yes

Don Additional PPE
(e.g., double gloves)

No

Gently cover with
dry absorbent material

Carefully sweep/scoop into
labeled hazardous waste container

Decontaminate area with
appropriate solvent and wipe

Dispose of all materials
as hazardous waste

Spill Managed

Click to download full resolution via product page

Caption: Decision workflow for managing a laboratory spill.
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Storage and Disposal
Conditions for Safe Storage
To maintain the integrity of the compound and ensure safety, adhere to the following storage

conditions:

Container: Keep in the original, tightly sealed container.[5]

Environment: Store in a cool, dry, and well-ventilated area.[5][6]

Incompatibilities: Store away from strong oxidizing agents and foodstuffs.[5][6]

Waste Management
All materials contaminated with 1-Methyl-1H-imidazole-4,5-dicarbonitrile, including excess

compound, empty containers, and cleanup materials, must be treated as hazardous waste.[6]

Dispose of this waste through an approved waste disposal plant in accordance with all local,

regional, and national regulations.[6][8] Do not dispose of it in standard laboratory trash or

down the drain.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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